A sensitive fluorescence strategy for telomerase detection in cancer cells based on T7 exonuclease-assisted target recycling amplification†
Chemical Communications Pub Date: 2012-04-18 DOI: 10.1039/C2CC31878D
Abstract
A sensitive fluorescence strategy based on T7 exonuclease-assisted target recycling amplification was developed for telomerase detection in cancer cells. The novel strategy improved the fluorescence signal and sensitivity compared with the previously reported methods.
Recommended Literature
- [1] Multifunctional nano-enabled delivery systems in Alzheimer's disease management
- [2] Inorganic analysis
- [3] Chiral detection using reusable fluorescent amylose-functionalized graphene†
- [4] Dihydrogen vs. hydrogen bonding in the solvation of ammonia borane by tetrahydrofuran and liquid ammonia†
- [5] An X-ray determination of the structure of an antibacterial compound from the sponge, Ianthella ardis
- [6] Frequency-dependent learning achieved using semiconducting polymer/electrolyte composite cells†
- [7] The role of adjuvants in overcoming antibacterial resistance due to enzymatic drug modification
- [8] A novel water-soluble phthalocyanine-based organic molecule for the effective NIR triggered dual phototherapy of cancer†
- [9] Fabrication of different morphologies of ZnO superstructures in presence of synthesized ethylammonium nitrate (EAN) ionic liquid: synthesis, characterization and analysis†
- [10] Remarkably high-Q resonant nanostructures based on atomically thin two-dimensional materials†
